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Compound of Interest

Compound Name: 4-Hydroxy-4-phenylpentan-2-one

Cat. No.: B14709328 Get Quote

In-Depth Technical Guide: 4-Hydroxy-4-
phenylpentan-2-one
This guide provides an overview of the fundamental physicochemical properties of 4-Hydroxy-
4-phenylpentan-2-one, a topic of interest for researchers, scientists, and professionals

engaged in drug development and chemical synthesis.

Physicochemical Data
The molecular formula and molecular weight are critical parameters in chemical and

pharmaceutical research. These values are foundational for stoichiometric calculations,

analytical characterization, and the design of synthetic pathways. A summary of these key

quantitative data for 4-Hydroxy-4-phenylpentan-2-one is presented below.

Property Value Source

Molecular Formula C₁₁H₁₄O₂
PubChem[1][2], LookChem[3],

SpectraBase[4]

Molecular Weight 178.23 g/mol
PubChem[1][2],

SpectraBase[4]

Exact Mass 178.09938 g/mol
PubChem[1][2],

SpectraBase[4]
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The molecular formula C₁₁H₁₄O₂ indicates that each molecule of this compound is composed

of 11 carbon atoms, 14 hydrogen atoms, and 2 oxygen atoms. The molecular weight of 178.23

g/mol is the mass of one mole of the substance.[1][2][4] This information is consistently

reported across various chemical databases for 4-Hydroxy-4-phenylpentan-2-one and its

stereoisomers.[1][2][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-4-phenylpentan-2-one
https://pubchem.ncbi.nlm.nih.gov/compound/4S_-4-hydroxy-4-phenylpentan-2-one
https://spectrabase.com/compound/11rQ6oRwwlS
https://www.benchchem.com/product/b14709328?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-4-phenylpentan-2-one
https://pubchem.ncbi.nlm.nih.gov/compound/4S_-4-hydroxy-4-phenylpentan-2-one
https://spectrabase.com/compound/11rQ6oRwwlS
https://www.benchchem.com/product/b14709328?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-4-phenylpentan-2-one
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-4-phenylpentan-2-one
https://pubchem.ncbi.nlm.nih.gov/compound/4S_-4-hydroxy-4-phenylpentan-2-one
https://pubchem.ncbi.nlm.nih.gov/compound/4S_-4-hydroxy-4-phenylpentan-2-one
https://www.lookchem.com/404.htm
https://spectrabase.com/compound/11rQ6oRwwlS
https://www.benchchem.com/product/b14709328#4-hydroxy-4-phenylpentan-2-one-molecular-weight-and-formula
https://www.benchchem.com/product/b14709328#4-hydroxy-4-phenylpentan-2-one-molecular-weight-and-formula
https://www.benchchem.com/product/b14709328#4-hydroxy-4-phenylpentan-2-one-molecular-weight-and-formula
https://www.benchchem.com/product/b14709328#4-hydroxy-4-phenylpentan-2-one-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14709328?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14709328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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